Cas no 921786-34-7 (4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921786-34-7
• MF: C₁₉H₁₄F₃N₃O₃
• MW: 389.327974796295
• CID: 6441867
• Update Time: 2025-08-01

4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,6-dihydro-4-methoxy-6-oxo-1-phenyl-N-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C19H14F3N3O3/c1-28-15-11-16(26)25(14-5-3-2-4-6-14)24-17(15)18(27)23-13-9-7-12(8-10-13)19(20,21)22/h2-11H,1H3,(H,23,27)
• InChI Key： PUXGUBMWTTZNTM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C(F)(F)F)C=C2)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OC

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 9.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide

Introduction to 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 921786-34-7)

4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide, a compound with the CAS number 921786-34-7, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a trifluoromethyl group and a phenyl ring enhances its chemical stability and biological activity, making it a promising candidate for various therapeutic applications.

The structure of 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide is characterized by a central pyridazine ring substituted with a methoxy group at the 4-position, an oxo group at the 6-position, and a phenyl ring at the 1-position. The carboxamide moiety is attached to the 3-position of the pyridazine ring and is further substituted with a 4-(trifluoromethyl)phenyl group. This unique structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Inflammation is a complex biological response to harmful stimuli and is characterized by redness, swelling, pain, and heat. Chronic inflammation can lead to various diseases such as arthritis, asthma, and inflammatory bowel disease (IBD). Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide has also shown promise in cancer research. Cancer is a leading cause of death worldwide, and the development of new therapeutic agents is crucial for improving patient outcomes. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival.

The pharmacokinetic properties of 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide have been extensively studied to understand its behavior in biological systems. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. In preclinical studies using animal models, this compound exhibited good oral bioavailability and favorable pharmacokinetic profiles. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

The safety profile of 4-methoxy-6-oxo-1-phenyl-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-methoxy-6-oxo-1-phenyl-N-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide (CAS No. 921786-34-7) is a promising compound with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for clinical use.